Phthalide isoquinolines
Phthalide isoquinolines are a class of natural products found in various plants, particularly in the Umbelliferae family such as celery and dill. These compounds exhibit diverse biological activities, including anti-inflammatory, analgesic, antioxidant, and antitumor properties. Structurally, phthalide isoquinolines possess unique chemical features, featuring a phthalide ring fused to an isoquinoline skeleton, which contributes to their pharmacological potential. The pharmacokinetics of these compounds have been studied, revealing that they can be orally absorbed and distributed into different tissues after ingestion. However, the exact mechanisms by which phthalide isoquinolines exert their effects remain under investigation, making them a promising area for further research in natural product chemistry and drug development.

Structure | Chemical Name | CAS | MF |
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Bicuculline | 485-49-4 | C20H17NO6 |
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Noscapine | 128-62-1 | C22H23NO7 |
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Noscapine hydrochloride | 912-60-7 | C22H24ClNO7 |
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Desmethylnarcotine | 521-40-4 | C21H21NO7 |
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1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- | 5936-28-7 | C21H22ClNO6 |
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1(3H)-Isobenzofuranone, 6-hydroxy-7-methoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-, (3S)- | 76851-95-1 | C20H19NO6 |
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Nascopine | 10421-76-8 | C22H23NO7 |
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5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium | 51390-68-2 | C22H24INO6 |
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(+/-)-b-Hydrastine | 60594-55-0 | C21H21NO6 |
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(+/-)-Nor-β-hydrastine | 66408-36-4 | C20H19NO6 |
Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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